Cas no 1482175-00-7 (6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1482175-00-7
• MF: C₉H₄F₄N₂O₂
• MW: 248.133875846863
• MDL: MFCD22018789
• CID: 4606889
• Update Time: 2025-10-29

6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid(WXFC0232)

• MDL： MFCD22018789
• Inchi： 1S/C9H4F4N2O2/c10-4-1-2-5-14-7(9(11,12)13)6(8(16)17)15(5)3-4/h1-3H,(H,16,17)
• InChI Key： MFEPRFIPBFWZKA-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(C(O)=O)N1C=C(F)C=C2

Additional information on 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

Introduction to 6-Fluoro-2-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1482175-00-7)

6-Fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1482175-00-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, particularly the presence of a fluorine atom and a trifluoromethyl group, contribute to its potential therapeutic applications.

The chemical structure of 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid is characterized by a fused imidazole and pyridine ring system, with a carboxylic acid group attached at the 3-position. The introduction of fluorine and trifluoromethyl groups significantly enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. These modifications also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the biological activities of 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid in various disease models. One notable area of research is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

In addition to its anticancer properties, 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have indicated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic option for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported, including multistep processes involving the condensation of appropriate precursors followed by cyclization reactions. One common approach involves the reaction of a fluoro-substituted pyridine derivative with a trifluoromethylated imidazole precursor under controlled conditions. These synthetic methods are crucial for ensuring the availability of high-quality material for further biological evaluation.

The pharmacological profile of 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has been investigated in detail to assess its safety and efficacy. Preclinical toxicology studies have shown that this compound exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

Clinical trials are currently underway to evaluate the therapeutic potential of 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid. Early-phase trials have focused on determining the optimal dosing regimens and evaluating the compound's safety in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for further clinical development.

In conclusion, 6-fluoro-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1482175-00-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as oncology and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.